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Compound of Interest

Compound Name: 3,4,5-Trichlorophenol

Cat. No.: B165643

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3,4,5-trichlorophenol, a chlorinated phenol of significant interest in
environmental science and toxicology. The information is presented to support research,
development, and safety assessments involving this compound.

Core Physicochemical Data

The following table summarizes the key physicochemical properties of 3,4,5-trichlorophenol,
compiled from various scientific sources. This data is essential for understanding its behavior in
different environmental and biological systems.
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Property Value Source(s)

Molecular Formula CeHsCIz0 [1112][3]

Molecular Weight 197.45 g/mol [1][2][4]
Needles (from ligroin) or off-

Appearance ) ) [1112][5]
white solid

Melting Point 101 °C [61[7]

118-119 °C [2]

214 °F (101.1 °C)

[1](8]

Boiling Point

275 °C at 760 mmHg

[1](2][416]

271 - 277 °C at 995 hPa

[9]

520 to 531 °F (271-277 °C) at
746 mmHg

[1]14]8]

Water Solubility

0.081 g/L (81 mg/L) at 25 °C

[5]

Less than 1 mg/mL at 66 °F
(19 °C)

[1](8]

Insoluble in water

[2](8]

pKa (at 25 °C)

7.8

[1]5]

7.839

[2](5]

7.84

[1]

Octanol-Water Partition
Coefficient (logP)

4.01

[11(31[5]

4.23

[6]

3.774

[°]

Vapor Pressure (at 25 °C)

0.002 mmHg

[1]5]

0.00211 mmHg

0.00246 mmHg

[1]
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Henry's Law Constant (at 25
OC)

2.3 x 107 atm-m3/mol [1][5]

Methodologies for Property Determination

Detailed experimental protocols for the determination of the physicochemical properties of
3,4,5-trichlorophenol are not extensively detailed in the reviewed literature. However,
standard analytical methods are employed for the characterization of such compounds.

For the determination of 3,4,5-trichlorophenol in water samples, a common method involves
methylene chloride extraction followed by analysis using gas chromatography (GC) with flame
ionization detection (FID), electron capture detection (ECD), or mass spectrometry (MS).[5]

The general workflow for such an analysis is outlined below:

Sample Preparation Analytical Determination

in
Liquid-Liquid Extraction Solvent \ solvent __| Gas Chromatographic Data Analysis and
Aqueous Sample Collection (with Methylene Chloride) (Concentraiion of Anaiyte) | | GC Injection Separation Detection (FID, ECD, or MS) Quantification

Click to download full resolution via product page
Figure 1. General workflow for the determination of 3,4,5-trichlorophenol in water.

Environmental Fate and Transport

The physicochemical properties of 3,4,5-trichlorophenol dictate its behavior and distribution in
the environment. A logical relationship diagram illustrating its environmental fate is presented

below.
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Figure 2. Environmental fate of 3,4,5-trichlorophenol.

Concluding Remarks

The data and diagrams presented in this guide provide a foundational understanding of the
physicochemical properties of 3,4,5-trichlorophenol. This information is critical for predicting
its environmental distribution, potential for bioaccumulation, and for developing appropriate
analytical and remediation strategies. Researchers and professionals are encouraged to
consider these properties in the context of their specific applications and to consult the primary
literature for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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